Cas no 90794-84-6 (Diethyl 2-chloropyrimidine-4,5-dicarboxylate)

• Product Name: Diethyl 2-chloropyrimidine-4,5-dicarboxylate
• CAS No: 90794-84-6
• MF: C₁₀H₁₁ClN₂O₄
• MW: 258.658341646194
• MDL: MFCD16659907
• CID: 1003849
• PubChem ID: 21220647
• Update Time: 2024-10-26

Diethyl 2-chloropyrimidine-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-chloropyrimidine-4,5-dicarboxylate
• Diethyl 2-Chloro-4,5-pyrimidinedicarboxylate
• 4,5-Pyrimidinedicarboxylic acid, 2-chloro-, diethyl ester
• VHQAZEHEYSOONS-UHFFFAOYSA-N
• SY007070
• ST2412809
• Diethyl2-Chloro-4,5-pyrimidinedicarboxylate
• AX8227613
• Z5321
• 4,5-Diethyl 2-chloro-4,5-pyrimidinedicarboxylate (ACI)
• 4,5-Pyrimidinedicarboxylic acid, 2-chloro-, diethyl ester (7CI, 9CI)
• DB-020671
• SCHEMBL8395110
• AS-30810
• MFCD16659907
• DTXSID30611441
• AKOS016000294
• CS-W003884
• SB59286
• Diethyl 2-Chloro-4 pound not5-pyrimidinedicarboxylate
• 4,5-DIETHYL 2-CHLOROPYRIMIDINE-4,5-DICARBOXYLATE
• 90794-84-6

• MDL： MFCD16659907
• Inchi： 1S/C10H11ClN2O4/c1-3-16-8(14)6-5-12-10(11)13-7(6)9(15)17-4-2/h5H,3-4H2,1-2H3
• InChI Key： VHQAZEHEYSOONS-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(OCC)=O)=CN=C(Cl)N=1)OCC

Computed Properties

• Exact Mass: 258.04100
• Monoisotopic Mass: 258.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 1.9

Experimental Properties

• PSA: 78.38000
• LogP: 1.48340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives